1-(2,5-dimethoxyphenyl)-3-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)thiourea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C21H25N3O3S/c1-13-16(17-11-14(25-2)5-7-18(17)23-13)9-10-22-21(28)24-19-12-15(26-3)6-8-20(19)27-4/h5-8,11-12,23H,9-10H2,1-4H3,(H2,22,24,28)
• InChI Key: YOJZQVAEIUIPOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC)CCNC(=S)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol

Description

1-(2,5-dimethoxyphenyl)-3-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)thiourea, also known as DMPEA-THU, is a synthetic compound that has been gaining attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Thiourea Derivatives in Scientific Research

Thiourea and its derivatives are known for their versatile applications in various fields of chemistry and material science. Here's an overview based on available literature:

Coordination Chemistry and Biological Properties

Thiourea derivatives are extensively studied for their role in coordination chemistry, where they act as ligands to form complexes with various metals. These complexes have significant implications in medicinal chemistry, including antifungal, antibacterial, and anticancer activities. The structural versatility of thiourea derivatives allows for the development of novel therapeutic agents with potential biomedical applications. This is supported by their ability to engage in hydrogen bonding and interact with biological macromolecules (Saeed, Flörke, & Erben, 2014).

Environmental and Analytical Applications

Thiourea derivatives have also been identified as potent chemosensors for the detection of various environmental pollutants. Their unique properties enable the sensitive and selective detection of anions and cations, which is crucial for monitoring environmental pollution and ensuring the safety of agricultural products. The development of thiourea-based chemosensors demonstrates the compound's utility in addressing critical environmental challenges and highlights its significance in analytical chemistry (Al-Saidi & Khan, 2022).

Anti-Inflammatory Properties

The anti-inflammatory potential of thiourea derivatives has been explored through computational studies, indicating that these compounds can be designed to target specific biological pathways. Molecular docking studies suggest that thiourea derivatives can effectively bind to enzymes involved in inflammation, such as COX-1, COX-2, and 5-LOX. This suggests their potential role in developing new anti-inflammatory drugs, highlighting the importance of structural features that enhance their biological activity (Nikolic, Mijajlovic, & Nedeljković, 2022).